To light emitting diodes (LEDs), solving the common non-uniform current injection and efficiency degradation issues in (0001) plane micro-LED is essential. Herein, we investigated the light emission characteristics of various mesa sizes and different p-electrode areas toward the realization of coaxial GaInN/GaN multi-quantum-shell (MQS) nanowires (NWs)-based micro-LEDs. As the mesa area was reduced, the current leakage decreases, and further reduction of the area showed a possibility of realizing micro-LED with less current leakage. The large leakage path is mainly associated with the defective MQS structure on the (0001) plane area of each NW. Therefore, more NWs involved in an LED chip will induce higher reverse leakage. The current density-light output density characteristics showed considerably increased electroluminescence (EL) intensity as the mesa area decreased, owing to the promoted current injection into the efficient NW sidewalls under high current density. The samples with a mesa area of 50 × 50 µm2 showed 1.68 times higher light output density than an area of 100 × 100 µm2 under a current density of 1000 A/cm2. In particular, the emission from (1-101) and (10-10) planes did not exhibit an apparent peak shift caused by the quantum-confined Stark effect. Furthermore, by enlarging the p-electrode area, current can be uniformly injected into the entire chip with a trade-off of effective injection to the sidewall of each NW. High performance of the MQS NW-based micro-LED can be expected because of the mitigated efficiency degradation with a reducing mesa area and an optimal dimension of p-electrode.

Emerging 3D photonic circuits would greatly benefit from the ability to integrate skimming waveguides with low loss and controllable inscription depth into photonic circuits. These waveguides allow for the interaction of guiding light directly with external modulation signals and enable programmable photonic circuits. Here, we report the fabrication of a novel photonic-lattice-like skimming waveguide (PLLSW) using femtosecond laser writing. Our method enables fine control of cross-sectional symmetry and writing depth of waveguides, achieving a minimum depth of 1 μm and a low insertion loss of 1 dB. Based on the PLLSW, we demonstrate on-chip light modulation by designing an evanescent-field-type saturable absorber through the coupling of a carbon nanotube film with the PLLSW, which exhibits saturation intensity from 20 to 200 MW/cm2 through the balanced twin-detector measurement. The strong nonlinear optical response of the PLLSW-based saturable absorber is further exploited to drive a Q-switched pulse laser at 1550 nm based on a fiber laser cavity. Our work demonstrates an effective method to integrate nonlinear optical materials into a glass chip for all-optical switching based on 3D waveguides, which holds great potential for the construction of large-scale programmable photonic circuits in the future.

As photonic linear computations are diverse and easy to realize while photonic nonlinear computations are relatively limited and difficult, we propose a novel way to perform photonic nonlinear computations by linear operations in a high-dimensional space, which can achieve many nonlinear functions different from existing optical methods. As a practical application, the arbitrary binary nonlinear computations between two Boolean signals are demonstrated to implement a programmable logic array. In the experiment, by programming the high-dimensional photonic matrix multiplier, we execute fourteen different logic operations with only one fixed nonlinear operation. Then the combined logic functions of half-adder and comparator are demonstrated at 10 Gbit/s. Compared with current methods, the proposed scheme simplifies the devices and the nonlinear operations for programmable logic computing. More importantly, nonlinear realization assisted by space transformation offers a new solution for optical digital computing and enriches the diversity of photonic nonlinear computing.

Hiding terrestrial objects from aerial monitoring has long been an important objective in national security and public safety. However, the diversity of terrestrial environments raises great challenges to traditional camouflages optimized for a single spectral band or single type of background environment, rendering them vulnerable in other bands or backgrounds. Herein, we experimentally demonstrate simultaneous visual and thermal camouflage that can adapt to two different environments based on a thermally emissive electrochromic layer. We first explore diverse possible theoretical solutions for dual-band dual-environmental camouflage by solving analytic constraints for camouflage and steady-state thermal conditions and select the most viable approach. Based on the theoretical analysis, we design active camouflage thin-film material systems that can approximate two different target visible and infrared signatures of backgrounds under proper bias voltage. Our potentially flexible camouflage surfaces can also conceal heat sources such as human body as well with tailored designs. These results provide new directions in multi-band stealth designs.

Impurity-vacancy centers in diamond offer a new class of robust photon sources with versatile quantum properties. While individual color centers commonly act as single-photon sources, their ensembles have been theoretically predicted to have tunable photon-emission statistics. Importantly, the particular type of excitation affects the emission properties of a color center ensemble within a diamond crystal. While optical excitation favors non-synchronized excitation of color centers within an ensemble, electron-beam excitation can synchronize the emitters excitation and thereby provides a control of the second-order correlation function g 2(0). In this letter, we demonstrate experimentally that the photon stream from an ensemble of color centers can exhibit g 2(0) both above and below unity, thereby confirming long standing theoretical predictions by Meuret et al. [S. Meuret, L. H. G. Tizei, T. Cazimajou, et al., “Photon bunching in cathodoluminescence,” Phys. Rev. Lett., vol. 114, no. 19, p. 197401, 2015.]. Such a photon source based on an ensemble of few color centers in a diamond crystal provides a highly tunable platform for informational technologies operating at room temperature.

Here, we show that isorefractive spacetime crystals with a travelling-wave modulation may mimic rigorously the response of moving material systems. Unlike generic spacetime crystals, which are characterized by a bi-anisotropic coupling in the co-moving frame, isorefractive crystals exhibit an observer-independent response, resulting in isotropic constitutive relations devoid of any bianisotropy. We show how to take advantage of this property in the calculation of the band diagrams of isorefractive spacetime crystals in the laboratory frame and in the study of the synthetic Fresnel drag. Furthermore, we discuss the impact of considering either a Galilean or a Lorentz transformation in the homogenization of spacetime crystals, showing that the effective response is independent of the considered transformation.

Double-walled carbon nanotubes have shown competitive properties in broadband optical pulse generation owning to the intrinsic electronic properties. Synchronization of ultrafast optical pulses in multiple wavelengths is a key technique for numerous applications, such as nonlinear frequency conversion, ultrafast pump-probe, coherent Raman scattering spectroscopy, coherent optical synthesis, etc. In this work, we demonstrate the mode-locking and synchronization of 1.55 µm pulses with 1 µm and 1.9 µm pulses via a single saturable absorber based on double-walled carbon nanotubes. The large optical nonlinearity and broadband optical absorption in the double-walled carbon nanotubes enable independent and synchronized mode-locking in >900 nm bandwidth. In addition, we present a creative concept to realize multi-wavelength synchronization from a single laser system. Our results demonstrate a straightforward and feasible approach towards pulse synchronization over ultra-broad bandwidth with flexible wavelength selection in the near-infrared region.

The polar nature of calcite results in lattice vibrations that can be stimulated through gratings and nanostructures to design spatially and spectrally coherent thermal radiation patterns. In order to obtain optimal design control over such patterned materials, it is first necessary to understand the fundamental emissivity properties of the lattice vibrations themselves. Because calcite is a uniaxial material, when the optic axis (OA) is tilted with respect to the crystal surface, the surface wave solutions to Maxwell’s equations and vibrational modes that are permitted will change due to the crystal’s structural anisotropy. This implies that the OA orientation can play a critical role in dictating which modes can be harnessed when designing a narrowband or angular thermal emitter. Here we explore the angle and polarization dependence of the bulk far-field emissivity of unpatterned calcite with tilted OA. We show that by manipulating the OA orientation via crystallographic off-cut, polarization, and sample rotation, the emissivity at a given frequency can vary by as much as 0.8. These results suggest that, in addition to serving as a basis for modifying the behavior of the relevant phonon polaritons, OA orientation can be used to alter the thermal emission pattern without the need for complex lithographic patterning.

Modifying the light–matter interactions in the plasmonic structures and the two-dimensional (2D) materials not only advances the deeper understanding of the fundamental studies of many-body physics but also provides the opportunities for exploration of novel 2D plasmonic polaritonic devices. Here, we report the plasmon-exciton coupling in the hybrid system with a plasmonic metasurface which can confine the electric field in an extremely compact mode volume. Because of the 2D feature of the designed and fabricated Al plasmonic metasurface, the confined electronic field is distributed in the plane with the same orientation as that of the exciton dipole moment in the transition metal dichalcogenides monolayers. By finely tuning the geometric size of the plasmonic nanostructures, we can significantly modify the dispersion relation of the coupled plasmon and the exciton. Our system shows a strong coupling behavior with an achieved Rabi splitting up to ∼200 meV at room temperature, in ambient conditions. The effective tailoring of the plasmon-exciton coupling with the plasmonic metasurfaces provides the testing platform for studying the quantum electromagnetics at the subwavelength scale as well as exploring plasmonic polariton Bose–Einstein condensation at room temperature.

Passive daytime radiative cooling (PDRC) as a zero-energy cooling technology that reflects most of sunlight and emits infrared thermal radiation to outer space, has attracted much attention. However, most PDRC materials suffer dust accumulation problem during long-term use, seriously detrimental to their cooling performance. Here, we demonstrate a micro-structured polyethylene film fabricated through a scalable hot embossing lithography (named HELPE), enables good superhydrophobic property and therefore excellent self-cleaning performance as a universal protective layer for most PDRC materials. Specifically, the precisely designed three-dimensional periodic micron columns on polyethylene film allow for high water droplet contact angle of 151°, and the intrinsic molecular bindings of polyethylene endow low solar absorption (A = 3.3 %) and high mid-infrared transmission (T = 82.3 %) for negligible optical impacts on underlying PDRC materials. Taking polyvinylidene fluoride (PVDF) radiative cooler as an example, when covered with the HELPE film the net cooling performance maintains unchanged (7.5 °C in daytime and 4.5 °C in nighttime) compared to that without HELPE film. After 12 days continuous outdoor experiment, none of obvious dust accumulation can be observed on the radiative cooler covered with HELPE film. Our work offers a universal pathway for most PDRC materials toward practical applications with minimal maintenance need.